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Compound Name: O-Methylisourea hemisulfate

Cat. No.: B1631329 Get Quote

Technical Guide: Solubility of O-Methylisourea
Hemisulfate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of O-
Methylisourea hemisulfate (CAS: 52328-05-9), a versatile reagent used in the synthesis of

various pharmaceutical compounds, including fluorouracil antineoplastics and imidazole

anthelmintics.[1][2] Understanding its solubility is critical for its application in chemical

synthesis, formulation development, and proteomics.

Overview of O-Methylisourea Hemisulfate
O-Methylisourea hemisulfate is the salt form of O-methylisourea, valued primarily as a

guanylating agent.[3] This reactivity is fundamental to its application in proteomics, where it is

used to convert lysine residues in proteins and peptides to homoarginine, enhancing detection

in mass spectrometry.[3] Its physical state is typically a white crystalline powder.[4][5]

Solubility Profile
The solubility of a compound is a crucial physical property that dictates its utility in various

applications. O-Methylisourea hemisulfate, being a salt, generally exhibits good solubility in

polar solvents. The available quantitative and qualitative data are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1631329?utm_src=pdf-interest
https://www.benchchem.com/product/b1631329?utm_src=pdf-body
https://www.benchchem.com/product/b1631329?utm_src=pdf-body
https://www.chembk.com/en/chem/52328-05-9
https://www.fishersci.ca/shop/products/o-methylisourea-hemisulfate-99-thermo-scientific/aab220360b
https://www.benchchem.com/product/b1631329?utm_src=pdf-body
https://www.benchchem.com/product/b1631329?utm_src=pdf-body
https://www.benchchem.com/product/b1631329
https://www.benchchem.com/product/b1631329
https://www.molbase.com/supplier/785890-product-7468767.html
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b1631329?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Solubility Data for O-Methylisourea Hemisulfate

Solvent Solubility Temperature (°C) Notes

Water
1000 g/L[1][3][4][5][6]

[7]
20

Highly soluble. Other

sources report 100

mg/mL and 306.0

mg/mL.[8][9]

Methanol Soluble[2][3] Not Specified

O-methylisourea salts

are generally soluble

in methanol.[10]

Ethanol Soluble[1][2][3] Not Specified

O-methylisourea salts

are generally soluble

in ethanol.[10]

Dimethyl Sulfoxide

(DMSO)
Somewhat Soluble[11] Not Specified

Tetrahydrofuran (THF) Somewhat Soluble[11] Not Specified

Dichloromethane Insoluble[11] Not Specified

Toluene Insoluble[11] Not Specified

Acetone Insoluble[11] Not Specified

Organic Solvents

(General)
Soluble[2] Not Specified

This is a general

statement; specific

solubility can vary

significantly.

Factors Influencing Solubility
Several factors can influence the equilibrium solubility of O-Methylisourea hemisulfate.[12]

For ionizable compounds, pH is a critical factor.[13] Temperature also plays a significant role,

as solubility often increases with temperature, although this is not universal. The composition of

the solvent system, including the presence of buffers or co-solvents, can also alter solubility.

[13][14]
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Caption: Factors influencing the solubility of chemical compounds.

Experimental Protocol for Solubility Determination:
The Shake-Flask Method
The shake-flask method is a widely recognized and reliable technique for determining the

thermodynamic equilibrium solubility of a compound.[13][15] It is applicable for assessing the

solubility of compounds under equilibrium conditions, which is crucial for pre-formulation

studies and drug development.[16][17]

4.1. Principle An excess amount of the solid compound is agitated in a specific solvent for a

prolonged period until equilibrium is reached between the dissolved and undissolved solute.

The concentration of the dissolved compound in the saturated solution is then measured.

4.2. Materials and Equipment

O-Methylisourea hemisulfate (solid form)
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Selected solvents (e.g., water, ethanol, buffer solutions)

Stoppered flasks or vials

Orbital shaker or agitator with temperature control

Centrifuge or filtration apparatus (e.g., syringe filters)

Analytical instrument for quantification (e.g., HPLC, LC-MS/MS, UV-Vis Spectrophotometer)

[16][17]

Calibrated balance, pipettes, and standard lab glassware

4.3. Procedure

Preparation: Add an excess amount of O-Methylisourea hemisulfate to a series of flasks,

each containing a known volume of the desired solvent.[13] It is important to add enough

solid to ensure a suspension remains after equilibrium is reached.[13]

Equilibration: Seal the flasks and place them in a temperature-controlled shaker. Agitate the

mixtures at a constant speed. The time required to reach equilibrium can vary but is often 24

to 72 hours.[13][17][18] It is established when multiple samples taken at different time points

yield the same concentration.[13]

Phase Separation: After equilibration, allow the suspensions to settle. Separate the

undissolved solid from the saturated solution by centrifugation or by filtering the supernatant

through an appropriate membrane filter (e.g., 0.45 µm).[15][16]

Quantification: Accurately dilute an aliquot of the clear filtrate. Analyze the concentration of

the dissolved O-Methylisourea hemisulfate using a pre-validated analytical method such

as HPLC or UV spectroscopy.[16][18]

Calculation: The equilibrium solubility is determined from the measured concentration of the

saturated solution.[16] For ionizable compounds like O-Methylisourea hemisulfate, it is

also crucial to measure and report the final pH of the saturated solution.[13]
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Caption: Workflow for the shake-flask solubility determination method.

Conclusion
O-Methylisourea hemisulfate is a highly water-soluble compound, also demonstrating

solubility in polar organic solvents like methanol and ethanol. Its insolubility in non-polar

solvents such as dichloromethane and toluene aligns with the expected behavior of a salt. For
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precise quantitative analysis in novel solvent systems, the standardized shake-flask method is

recommended to ensure reliable and reproducible data, which is essential for advancing

research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [O-Methylisourea hemisulfate solubility in different
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631329#o-methylisourea-hemisulfate-solubility-in-
different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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